N-(2-methoxyphenyl)-2-sulfanyl-1,3-benzoxazole-5-sulfonamide

• IUPAC Name: N-(2-methoxyphenyl)-2-sulfanylidene-3H-1,3-benzoxazole-5-sulfonamide
• InChI: InChI=1S/C14H12N2O4S2/c1-19-12-5-3-2-4-10(12)16-22(17,18)9-6-7-13-11(8-9)15-14(21)20-13/h2-8,16H,1H3,(H,15,21)
• InChI Key: QLTWQWGKTTVMNC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NS(=O)(=O)C2=CC3=C(C=C2)OC(=S)N3
• Molecular Formula: C14H12N2O4S2
• Molecular Weight: 336.4 g/mol
• Solubility: >50.5 [ug/mL] (The mean of the results at pH 7.4)
• CAS No.: 380347-79-5

Description

N-(2-methoxyphenyl)-2-sulfanyl-1,3-benzoxazole-5-sulfonamide is a useful research compound. Its molecular formula is C14H12N2O4S2 and its molecular weight is 336.38. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structure-Activity Relationships

A study by Procopiou et al. (2013) investigated the synthesis and structure-activity relationships of a series of indazole arylsulfonamides as human CC-chemokine receptor 4 antagonists. This research highlights the importance of methoxy-containing groups and the impact of different substituents on the potency of these compounds (Procopiou et al., 2013).

Antitumor Activity and Gene Expression Analysis

Owa et al. (2002) conducted a study on sulfonamide-focused libraries, including N-(2-methoxyphenyl)-2-sulfanyl-1,3-benzoxazole-5-sulfonamide derivatives, evaluating their antitumor activity using cell-based screens and gene expression analysis. This research offers insights into the pharmacophore structure and drug-sensitive cellular pathways for antitumor sulfonamides (Owa et al., 2002).

Biological Screening and Antioxidant Activities

A study by Fatima et al. (2013) on the synthesis, characterization, and biological screening of N-substituted (5-chloro-2-methoxyphenyl)benzene sulfonamide revealed its antioxidant activities and prominent activity against acetylcholinesterase enzyme, demonstrating the therapeutic potential of these compounds (Fatima et al., 2013).

Antibacterial Activity and Structural Elucidation

Research by Aziz‐ur‐Rehman et al. (2013) on the synthesis of new N-(5-chloro-2-methoxyphenyl)-aryl sulfonamides explored their antibacterial activity, highlighting the impact of structural changes on inhibitory properties. This study contributes to understanding the relationship between chemical structure and antibacterial efficacy (Aziz‐ur‐Rehman et al., 2013).

Quantum Mechanical Studies and Light Harvesting Properties

A quantum mechanical study by Sheena Mary et al. (2019) investigated aromatic halogen-substituted sulfonamidobenzoxazole compounds, including this compound, for their potential light harvesting properties. This research offers valuable insights into the development of novel inhibitor molecules and applications in solar energy conversion (Sheena Mary et al., 2019).